Cas no 110457-66-4 (3-Ethyl-2,6-dimethylanisole)

• Product Name: 3-Ethyl-2,6-dimethylanisole
• CAS No: 110457-66-4
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 2885364
• Update Time: 2025-10-28

3-Ethyl-2,6-dimethylanisole Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2,6-dimethylanisole
• 2,6-Dimethyl-3-ethylanisole
• 3-Ethyl-2,6-dimethylanisole

• Inchi： 1S/C11H16O/c1-5-10-7-6-8(2)11(12-4)9(10)3/h6-7H,5H2,1-4H3
• InChI Key： UXLMRTAUTAUYDZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(CC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 3-Ethyl-2,6-dimethylanisole

Comprehensive Overview of 3-Ethyl-2,6-dimethylanisole (CAS No. 110457-66-4): Properties, Applications, and Industry Insights

3-Ethyl-2,6-dimethylanisole (CAS No. 110457-66-4) is a specialized aromatic compound widely recognized for its unique olfactory properties and versatile applications in the fragrance and flavor industry. This methylated derivative of anisole features a distinct molecular structure with ethyl and methyl substituents, contributing to its woody, spicy, and slightly floral aroma profile. As consumer demand for natural-inspired and sustainable fragrance ingredients grows, this compound has garnered attention for its ability to enhance complex scent formulations.

The chemical's CAS registry number (110457-66-4) serves as a critical identifier for researchers and manufacturers seeking reliable data on its physicochemical properties. With a molecular formula of C₁₁H₁₆O, 3-Ethyl-2,6-dimethylanisole exhibits a moderate boiling point (typically 230–235°C) and low water solubility, making it ideal for oil-based formulations. Recent studies highlight its stability under neutral pH conditions, a trait valued in long-lasting perfumery applications and functional fragrance systems.

In the context of green chemistry trends, 3-Ethyl-2,6-dimethylanisole aligns with industry efforts to replace traditional musk compounds. Its biodegradability profile and absence of phthalate derivatives make it a candidate for eco-conscious fragrance design. Perfumers frequently utilize it as a middle note in oriental and fougère accords, where it imparts warmth without overpowering delicate top notes. The compound's synergy with vanillin analogs and amber chemicals is particularly noted in niche perfumery.

Manufacturers of 3-Ethyl-2,6-dimethylanisole emphasize rigorous quality control to meet IFRA standards for cosmetic ingredients. Analytical techniques like GC-MS and HPLC ensure purity levels exceeding 98%, addressing concerns about allergen contaminants in modern fragrance development. The compound's low volatility also makes it valuable in home care products, where sustained scent release is crucial for air fresheners and fabric conditioners.

Emerging research explores 3-Ethyl-2,6-dimethylanisole's potential in pheromone-based formulations and aromatherapy blends, capitalizing on its subtle psychoactive effects. While not classified as a natural isolate, its structural similarity to compounds found in essential oils like star anise and basil has spurred interest in bio-identical fragrance engineering. This positions the chemical at the intersection of traditional perfumery and biotech innovation.

From a regulatory standpoint, 3-Ethyl-2,6-dimethylanisole complies with major global safety frameworks including REACH and FDA GRAS provisions for indirect food additives. Its non-toxicological profile in standard dermal assays supports use in leave-on cosmetics, though recommended usage levels typically range between 0.1–2% depending on application. Suppliers increasingly provide halal-certified and vegan-compliant grades to meet diverse market requirements.

The commercial production of 3-Ethyl-2,6-dimethylanisole involves catalytic methylation processes optimized for minimal byproduct formation. Leading producers in Europe and Asia have implemented continuous flow chemistry systems to enhance yield while reducing energy consumption—a response to the fragrance industry's carbon footprint reduction initiatives. Storage recommendations typically specify amber glass or stainless steel containers to prevent photodegradation.

Market analysts project steady growth for 3-Ethyl-2,6-dimethylanisole through 2030, driven by expanding prestige fragrance segments and functional perfumery in home care. Its cost-performance ratio compared to natural isolates like elemicin makes it economically attractive for mass-market products. Recent patent filings reveal novel applications in microencapsulated fragrance delivery systems for textiles and controlled-release air care technologies.

For researchers investigating structure-odor relationships, 3-Ethyl-2,6-dimethylanisole serves as a valuable model compound. The strategic positioning of its substituents demonstrates how minor molecular modifications can dramatically alter scent characteristics—a principle leveraged in computational fragrance design algorithms. Collaborative studies between academic institutions and flavor houses continue to explore its synergistic effects with terpenoids and lactone compounds.

Quality specifications for 3-Ethyl-2,6-dimethylanisole (CAS 110457-66-4) typically include refractive index (1.508–1.512 at 20°C) and specific gravity (0.960–0.970) as key parameters. Reputable suppliers provide comprehensive GC chromatograms and IR spectra for identity confirmation, addressing the fragrance industry's need for transparent ingredient documentation. The compound's compatibility with common fixative agents like benzoin and polycyclic musks further enhances its formulation versatility.